2-[methyl(2-phenylethyl)amino]-N-(tetrahydro-2H-pyran-3-ylmethyl)-2-indanecarboxamide

• IUPAC Name: 2-[methyl(2-phenylethyl)amino]-N-(oxan-3-ylmethyl)-1,3-dihydroindene-2-carboxamide
• InChI: InChI=1S/C25H32N2O2/c1-27(14-13-20-8-3-2-4-9-20)25(16-22-11-5-6-12-23(22)17-25)24(28)26-18-21-10-7-15-29-19-21/h2-6,8-9,11-12,21H,7,10,13-19H2,1H3,(H,26,28)
• InChI Key: MEYPRXKLUICPNU-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1)C2(CC3=CC=CC=C3C2)C(=O)NCC4CCCOC4
• Molecular Formula: C25H32N2O2
• Molecular Weight: 392.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The tetrahydro-2H-pyran ring and the 2-indanecarboxyl group are both cyclic structures, which can have significant effects on the compound’s physical and chemical properties.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present in its structure. For instance, the amide group could participate in condensation or hydrolysis reactions. The cyclic structures could also undergo reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Mechanism of Action

Without specific studies or literature on this compound, it’s challenging to predict its mechanism of action, especially in biological systems. The compound’s activity would likely depend on how it interacts with other molecules in the system.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide details on its safety and hazards. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its synthesis, studying its reactivity, and investigating its potential applications. This could include testing its biological activity or studying its physical and chemical properties under various conditions.